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Compound of Interest

Compound Name: 2,2,4,4-Tetramethylheptane

Cat. No.: B15455428 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermophysical properties of

C11 branched alkanes. Undecane and its isomers are significant in various industrial and

research applications, including as solvents and components of complex hydrocarbon

mixtures. Understanding their thermophysical properties is crucial for process design,

modeling, and optimization in fields ranging from chemical engineering to pharmaceutical

sciences. This document summarizes available quantitative data, details experimental

protocols for their measurement, and provides a visual representation of the experimental

workflow.

Quantitative Data on Thermophysical Properties
The following tables present a summary of key thermophysical properties for various C11

branched alkanes. Due to the vast number of isomers (159), comprehensive data for all is not

available. This guide focuses on isomers for which reliable experimental data has been

published.
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Isomer Name CAS Number
Boiling Point
(°C)

Melting Point
(°C)

Density
(g/cm³) at 20°C

2-Methyldecane 6975-98-0 189.3 - 0.737

3-Methyldecane 13151-34-3 188.1 - 189.1 -92.9 0.742

4-Methyldecane 2847-72-5 188.7 - 0.741

5-Methyldecane 13151-35-4 186.1 -57.06 (est.) 0.742

2,3-

Dimethylnonane
2884-06-2 186 -57.06 (est.) 0.7438

2,4-

Dimethylnonane
17302-24-8 - - -

4-Ethylnonane 5911-05-7 - - -

5-Ethylnonane 17302-12-4 180 -57.06 (est.) 0.7445[1]

2,2,4-

Trimethyloctane
18932-14-4 168.6 - 171.6 - -

Temperature-Dependent Thermophysical Properties

The following tables provide data for density, viscosity, thermal conductivity, and heat capacity

at various temperatures for selected C11 branched alkanes, as sourced from the NIST/TRC

Web Thermo Tables.[2][3][4][5]

2-Methyldecane
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Temperature
(K)

Density (liquid,
g/cm³)

Viscosity
(liquid, mPa·s)

Thermal
Conductivity
(liquid, W/m·K)

Heat Capacity
at Saturation
(liquid,
J/mol·K)

273.15 - 1.83 - -

298.15 0.737 1.09 - 341.21[6]

310 - - - -

373.15 - 0.43 - -

560 - - 0.076 -

610 - - - 510.1

2,4-Dimethylnonane

Temperature (K) Density (liquid, g/cm³) Viscosity (liquid, mPa·s)

270 - 2.0

293.15 0.741 1.0

313.15 0.726 0.7

373.15 0.676 0.3

4-Ethylnonane

Temperature (K)
Density (liquid,
g/cm³)

Viscosity (liquid,
mPa·s)

Thermal
Conductivity
(liquid, W/m·K)

270 - 2.5 -

298.15 0.754 1.1 0.12

373.15 0.697 0.4 0.1

560 - - 0.07
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5-Ethylnonane

Temperature (K)
Density (liquid,
g/cm³)

Viscosity (liquid,
mPa·s)

Thermal
Conductivity
(liquid, W/m·K)

270 - 2.5 -

298.15 0.745 1.1 0.12

373.15 0.688 0.4 0.1

550 - - 0.071

Experimental Protocols
Accurate determination of thermophysical properties relies on precise and standardized

experimental methodologies. Below are detailed protocols for the key experiments cited in this

guide.

Density Measurement (Vibrating Tube Densitometer)
Principle: The density of a liquid is determined by measuring the change in the resonant

frequency of a vibrating U-shaped tube when it is filled with the sample liquid.[7][8][9] The

resonant frequency is directly related to the mass of the liquid in the tube, and therefore its

density.

Methodology:

Calibration: The instrument is calibrated using two fluids of known density, typically dry air

and ultrapure water, at a specific temperature and pressure. This calibration establishes the

instrument's constants.

Sample Introduction: The sample liquid is injected into the clean, dry U-tube, ensuring no air

bubbles are present.

Temperature Equilibration: The vibrating tube is housed in a temperature-controlled chamber.

The sample is allowed to reach thermal equilibrium with the set temperature.
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Frequency Measurement: The tube is electromagnetically excited to its natural resonant

frequency. The instrument precisely measures this frequency.

Density Calculation: The density of the sample is calculated from the measured resonant

frequency using the calibration constants. Modern instruments often perform this calculation

automatically.

Viscosity Measurement (Capillary Viscometer)
Principle: Capillary viscometry measures the kinematic viscosity of a fluid by determining the

time it takes for a fixed volume of the fluid to flow under gravity through a calibrated capillary

tube of a known diameter and length.[10][11][12][13]

Methodology:

Viscometer Selection: An appropriate capillary viscometer (e.g., Ubbelohde, Cannon-

Fenske) is chosen based on the expected viscosity of the sample.

Sample Loading: The viscometer is charged with the sample liquid to a specified mark.

Temperature Control: The viscometer is placed in a constant temperature bath and allowed

to equilibrate.

Flow Time Measurement: The liquid is drawn up one arm of the U-tube by suction. The

suction is then removed, and the time taken for the liquid meniscus to pass between two

etched marks is measured accurately with a stopwatch.

Viscosity Calculation: The kinematic viscosity (ν) is calculated using the equation: ν = C * t,

where 'C' is the calibration constant of the viscometer and 't' is the measured flow time. The

dynamic viscosity (η) can then be calculated if the density (ρ) is known: η = ν * ρ.

Heat Capacity Measurement (Differential Scanning
Calorimetry - DSC)
Principle: Differential Scanning Calorimetry (DSC) measures the difference in the amount of

heat required to increase the temperature of a sample and a reference as a function of
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temperature.[14][15][16][17][18] This difference in heat flow is used to determine the specific

heat capacity of the sample.

Methodology:

Baseline Measurement: An initial DSC run is performed with empty sample and reference

pans to establish the baseline heat flow of the instrument.

Standard Measurement: A second run is performed with a standard material of known

specific heat capacity (e.g., sapphire) in the sample pan.

Sample Measurement: A third run is performed with the C11 branched alkane sample in the

sample pan.

Heating Program: For all runs, the pans are subjected to a controlled temperature program,

typically a linear heating rate (e.g., 10 K/min) over the desired temperature range.

Heat Capacity Calculation: The specific heat capacity of the sample is calculated by

comparing the heat flow difference between the sample and the baseline with the heat flow

difference between the standard and the baseline.

Thermal Conductivity Measurement (Transient Hot Wire
Method)
Principle: The transient hot wire method involves immersing a thin, electrically heated wire into

the liquid sample.[19][20][21][22][23] By applying a step voltage, the wire heats up, and the rate

of temperature rise of the wire is measured. The thermal conductivity of the surrounding liquid

is determined from this temperature rise as a function of time.

Methodology:

Sensor Immersion: The transient hot wire sensor is immersed in the liquid sample, which is

held in a temperature-controlled cell.

Thermal Equilibration: The system is allowed to reach a uniform and stable initial

temperature.
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Heating and Measurement: A constant current is passed through the wire for a short duration

(typically 1 second). The change in the wire's electrical resistance, which is proportional to its

temperature, is recorded as a function of time.

Data Analysis: The thermal conductivity is calculated from the slope of a plot of the

temperature rise versus the logarithm of time. The short measurement time minimizes the

effects of free convection.

Visualization of Experimental Workflow
The following diagram illustrates a generalized workflow for the experimental determination of

the thermophysical properties of a C11 branched alkane.
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General Experimental Workflow for Thermophysical Property Determination

Sample PreparationDensity Measurement Viscosity Measurement

Heat Capacity Measurement

Thermal Conductivity Measurement

C11 Branched Alkane Sample

Inject Sample Load Sample Run DSC with SampleImmerse Hot Wire Sensor

Calibrate Vibrating
Tube Densitometer

Temperature Equilibration

Measure Resonant Frequency

Calculate Density

Select Capillary Viscometer

Temperature Equilibration

Measure Flow Time

Calculate Viscosity

Run DSC Baseline

Run DSC with Standard

Calculate Heat CapacityTemperature Equilibration

Apply Current & Measure
Temperature Rise

Calculate Thermal Conductivity

Click to download full resolution via product page

Caption: A flowchart illustrating the sequential steps for determining the density, viscosity, heat

capacity, and thermal conductivity of a C11 branched alkane sample.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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